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Compound of Interest

Compound Name: 2-Methyl-5-propionylfuran

Cat. No.: B076537

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 2-Methyl-5-propionylfuran, a versatile flavoring agent and intermediate in organic
synthesis.[1][2][3] Adherence to these procedures is critical for minimizing risks and ensuring
operational integrity.

Essential Personal Protective Equipment (PPE)

When working with 2-Methyl-5-propionylfuran, a systematic approach to personal safety is
crucial. The following personal protective equipment is recommended to prevent exposure.[4]

o Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4]

o Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing.
The specific material and thickness of the gloves should be chosen based on the duration
and nature of the handling task.[4]

e Respiratory Protection: Under normal conditions of use, respiratory protection is not
required.[4] However, if handling procedures are likely to generate vapors or aerosols, a risk
assessment should be conducted to determine if respiratory protection is necessary.
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» Hygiene Measures: Always handle 2-Methyl-5-propionylfuran in accordance with good
industrial hygiene and safety practices.[4] This includes washing hands before breaks and at
the end of the workday, and ensuring that contaminated clothing is removed and laundered
before reuse.

Operational Plan: Step-by-Step Handling Protocol

A clear, procedural approach to handling 2-Methyl-5-propionylfuran will ensure both safety
and the quality of your research.

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.

o Confirm that the work area is well-ventilated.
o Keep the container tightly closed in a dry and cool place.[4]
e Handling:
o Avoid contact with skin, eyes, or clothing.[4]
o Prevent ingestion and inhalation.[4]
o Keep the chemical away from heat and sources of ignition.[4]
o This compound is incompatible with oxidizing agents.[4]
 In Case of Accidental Release:

o For any fire involving this chemical, use a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4]

Disposal Plan

Proper disposal of 2-Methyl-5-propionylfuran and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Disposal: Dispose of the contents and the container to an approved waste disposal
plant.[5] Follow all local, state, and federal regulations for chemical waste disposal.

» Container Handling: Do not reuse empty containers. Keep the product and empty container
away from heat and sources of ignition.[4]

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-Methyl-5-propionylfuran. This
information is critical for safe handling and storage.

Property Value
Molecular Formula C8 H10 02
Molecular Weight 138.17
Appearance Yellow Liquid
Odor Odorless
Vapor Density 4.76

Boiling Point 72°C / 5mmHg
Occupational Exposure Limits Not established

Source: Fisher Scientific Safety Data Sheet[4], ChemicalBook[1]

Handling Workflow for 2-Methyl-5-propionylfuran

The following diagram illustrates the key steps and decision points for the safe handling of 2-
Methyl-5-propionylfuran, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 2-Methyl-5-propionylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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